Cas no 98556-84-4 (2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 98556-84-4
• MF: C₈H₅BrO₄
• MW: 245.026901960373
• CID: 5933216
• PubChem ID: 45157420
• Update Time: 2025-10-31

2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-hydroxyphenyl)-2-oxoacetic acid
• EN300-1924056
• 98556-84-4
• 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid

• Inchi： 1S/C8H5BrO4/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3,10H,(H,12,13)
• InChI Key： DAEBQOLTIVNKMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(C(=O)O)=O)C=1)O

Computed Properties

• Exact Mass: 243.93712g/mol
• Monoisotopic Mass: 243.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid

Introduction to 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic Acid (CAS No. 98556-84-4)

2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid, identified by its Chemical Abstracts Service number CAS No. 98556-84-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of β-ketoacids and has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of both bromine and hydroxyl substituents on the aromatic ring imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid make it a promising candidate for various biochemical pathways. The β-ketoacetic acid moiety is known for its ability to participate in condensation reactions, leading to the formation of cyclic structures such as β-lactams, which are crucial in antibiotic development. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more intricate molecular frameworks.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The< strong> hydroxyl group on the aromatic ring can form hydrogen bonds with biological targets, potentially improving binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in derivatives of 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid due to their potential as antiviral and anti-inflammatory agents. Researchers have explored its incorporation into molecules that mimic natural substrates or inhibit key enzymes involved in viral replication. Moreover, the< strong> bromine-containing moiety allows for easy modification through palladium-catalyzed reactions, facilitating the creation of libraries of compounds for high-throughput screening.

Synthetic chemists have also leveraged the reactivity of 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid to develop new methodologies for constructing complex scaffolds. The compound serves as a versatile building block for creating heterocyclic compounds, which are prevalent in many bioactive molecules. By employing palladium-catalyzed cross-coupling reactions, researchers can introduce various substituents at different positions on the aromatic ring, leading to a diverse array of derivatives with tailored properties.

The< strong> β-ketoacetic acid functionality is particularly useful in organic synthesis due to its ability to undergo enolate formation under basic conditions. This property allows for the facile introduction of aldehydes or ketones via aldol condensation, providing a straightforward route to synthesize more complex structures. Furthermore, the< strong hydroxyl group can participate in etherification or esterification reactions, expanding the synthetic possibilities further.

In conclusion, 2-(5-Bromo-2-hydroxyphenyl)-2-oxoacetic acid (CAS No. 98556-84-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for chemists working on novel therapeutic agents. As research continues to uncover new applications and methodologies involving this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.